N-(4-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[(9-methyl-6-oxo-1H-purin-8-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H12FN5O2S/c1-20-12-11(13(22)17-7-16-12)19-14(20)23-6-10(21)18-9-4-2-8(15)3-5-9/h2-5,7H,6H2,1H3,(H,18,21)(H,16,17,22)
• InChI Key: KPSQDRZBAIQMCM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC=N2)N=C1SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C14H12FN5O2S
• Molecular Weight: 333.34 g/mol

Description

N-(4-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide is a chemical compound that has been extensively studied in scientific research. This compound is commonly referred to as F-Me-DAPTA and has been found to have a variety of potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of F-Me-DAPTA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are necessary for the replication of viruses. This inhibition prevents the virus from replicating and spreading throughout the body.
Biochemical and Physiological Effects:
F-Me-DAPTA has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to a decrease in the replication of viruses. Additionally, F-Me-DAPTA has been found to have anti-inflammatory properties, which can help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using F-Me-DAPTA in lab experiments is its effectiveness against a variety of viruses. Additionally, F-Me-DAPTA has been found to be relatively safe and non-toxic, which makes it a good candidate for further study. However, one of the limitations of using F-Me-DAPTA in lab experiments is its high cost, which can make it difficult to use in large-scale studies.

Future Directions

There are a variety of potential future directions for the study of F-Me-DAPTA. One area of research could be the development of new antiviral drugs based on the structure of F-Me-DAPTA. Additionally, further study could be done to better understand the mechanism of action of F-Me-DAPTA and its potential applications in the treatment of other diseases. Finally, research could be done to develop more cost-effective synthesis methods for F-Me-DAPTA, which would make it more accessible for use in large-scale studies.

Synthesis Methods

The synthesis of F-Me-DAPTA involves a series of chemical reactions that are carried out in a laboratory setting. The starting materials for the synthesis include 4-fluoroaniline and 9-methylguanine. These two compounds are reacted together in the presence of various reagents to produce the final product, F-Me-DAPTA.

Scientific Research Applications

F-Me-DAPTA has been studied extensively in scientific research due to its potential applications in the field of medicine. One of the primary areas of research has been in the development of new antiviral drugs. F-Me-DAPTA has been found to be effective against a variety of viruses, including HIV-1, SARS-CoV, and MERS-CoV.